N-(1-methyl-2-oxopiperidin-3-yl)-2-(2-methylphenyl)acetamide

• IUPAC Name: N-(1-methyl-2-oxopiperidin-3-yl)-2-(2-methylphenyl)acetamide
• InChI: InChI=1S/C15H20N2O2/c1-11-6-3-4-7-12(11)10-14(18)16-13-8-5-9-17(2)15(13)19/h3-4,6-7,13H,5,8-10H2,1-2H3,(H,16,18)
• InChI Key: GUNINISGZPAKMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC(=O)NC2CCCN(C2=O)C
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol

Description

N-(1-methyl-2-oxopiperidin-3-yl)-2-(2-methylphenyl)acetamide is a synthetic organic compound that belongs to the class of piperidine derivatives. These compounds are known for their diverse pharmacological activities and are often studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-methyl-2-oxopiperidin-3-yl)-2-(2-methylphenyl)acetamide typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors.

Introduction of the Methyl Group: The methyl group can be introduced via alkylation reactions using methylating agents.

Acetylation: The acetamide group is introduced through an acetylation reaction using acetic anhydride or acetyl chloride.

Final Assembly: The final compound is assembled through a series of condensation reactions.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(1-methyl-2-oxopiperidin-3-yl)-2-(2-methylphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., amines, alcohols) are used under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Investigated for its therapeutic potential in treating various diseases.

Industry: Utilized in the production of pharmaceuticals, agrochemicals, and other fine chemicals.

Mechanism of Action

The mechanism of action of N-(1-methyl-2-oxopiperidin-3-yl)-2-(2-methylphenyl)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and targets would require detailed biochemical studies.

Comparison with Similar Compounds

Similar Compounds

• N-(1-methyl-2-oxopiperidin-3-yl)-2-phenylacetamide
• N-(1-methyl-2-oxopiperidin-3-yl)-2-(4-methylphenyl)acetamide
• N-(1-methyl-2-oxopiperidin-3-yl)-2-(2-chlorophenyl)acetamide

Uniqueness

N-(1-methyl-2-oxopiperidin-3-yl)-2-(2-methylphenyl)acetamide is unique due to its specific substitution pattern, which may confer distinct pharmacological properties compared to its analogs. The presence of the 2-methylphenyl group may influence its binding affinity and selectivity towards molecular targets.